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Compound of Interest

Compound Name:
2-Chloro-N-(2-dimethylamino-

cyclohexyl)-acetamide

Cat. No.: B7928229

Get Quote

Technical Guide: 2-Chloro-N-(2-dimethylamino-
cyclohexyl)-acetamide
Safety, Stability, and Handling Protocols
Part 1: Chemical Identity & Characterization
This compound is a bifunctional building block containing a basic tertiary amine and a highly

reactive electrophilic

-chloroacetamide.[1] It is frequently utilized in the synthesis of kappa-opioid receptor ligands or
as a covalent affinity probe.[1]
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Property Specification

Chemical Name
2-Chloro-N-(2-

(dimethylamino)cyclohexyl)acetamide

Common Aliases
N-(2-dimethylaminocyclohexyl)-

-chloroacetamide; U-Series Precursor

Molecular Formula

Molecular Weight 218.72 g/mol

Estimated CAS
Not Assigned (Treat as Novel/Research

Substance)

Physical State
White to off-white crystalline solid (Free base);

Hygroscopic powder (HCl salt)

Solubility
Soluble in DCM, DMSO, Methanol.[1][2][3][4]

Sparingly soluble in water (Free base).

Part 2: Hazard Identification (GHS Classification)
Scientist’s Insight: The primary danger here is not just toxicity, but sensitization. The

chloroacetamide moiety is a potent alkylating agent that reacts with cysteine residues in

proteins, leading to haptenization and severe allergic contact dermatitis.

GHS Label Elements
Signal Word:DANGER

Pictograms:

💀 (GHS06 - Acute Toxicity)[1]

🔥 (GHS05 - Corrosive)[1]

⚕️ (GHS08 - Health Hazard)[1][3]

Hazard Statements
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H301: Toxic if swallowed (Predicted based on diamine pharmacophore).[5]

H314: Causes severe skin burns and eye damage (Alkylating potential).

H317: May cause an allergic skin reaction (Potent sensitizer).[3][5][6]

H335: May cause respiratory irritation.[7][8]

Part 3: Stability & Storage (The "Self-Destruct"
Mechanism)[1]
Critical Technical Insight: Unlike simple acetamides, this molecule possesses an internal "self-

destruct" mechanism.[1] The lone pair on the dimethylamino nitrogen (N2) can attack the

-carbon of the chloroacetamide, displacing the chloride ion.[1] This intramolecular cyclization
forms a quaternary piperazinium salt, rendering the reagent useless and potentially altering its
toxicity profile.

Degradation Pathway Visualization

Active Reagent
(Free Base)

Nucleophilic Attack
(N-Lone Pair -> alpha-C)

 Room Temp / Solution Inactive Quaternary Salt
(Piperazinium Derivative)

 Irreversible Cyclization

Click to download full resolution via product page

Figure 1: The intramolecular cyclization pathway.[1] Storage as a free base in solution

accelerates this degradation.[1]

Storage Protocol
Form: Store as the Hydrochloride (HCl) salt whenever possible. Protonating the amine (

) removes the nucleophilic lone pair, blocking the cyclization pathway.

Temperature:

is mandatory for the free base;

is acceptable for the salt.
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Atmosphere: Store under Argon or Nitrogen. Moisture can hydrolyze the C-Cl bond over

time.[1]

Part 4: Emergency Response & First Aid
Expert Note: Standard "wash with water" protocols are insufficient for alkylating agents. The

goal is to quench the reactivity and neutralize the amine.

Response Decision Tree

Exposure Incident

Identify Route

Skin Contact
(Burn/Absorption) Eye Contact Inhalation

1. Blot excess (Do not rub) Irrigate >15 mins
(Isotonic Saline)

Oxygen Support
Monitor for Delayed Edema

2. Wash: Soap + Water (15 min)

3. Apply Polyethylene Glycol (PEG 400)
(Solubilizes lipophilic residues)

Click to download full resolution via product page
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Figure 2: Emergency response workflow prioritizing the removal of lipophilic alkylating residues.

Specific Treatments
Skin: After washing, treat the area with a solution of sodium bicarbonate (to neutralize any

HCl generated) or PEG-400 (to extract the lipophilic organic compound from skin pores).[1]

Spill Cleanup: Do not simply wipe. Cover spills with a mixture of sodium thiosulfate

(quenches the alkylating agent by forming a non-toxic thiosulfate adduct) and inert absorbent

(vermiculite).

Part 5: Synthesis & Application Context
Usage in Drug Discovery
This compound is typically used to introduce the 2-(dimethylamino)cyclohexyl amine motif into

a scaffold via the displacement of the chlorine atom by a nucleophile (e.g., a phenol, amine, or

thiol).[1]

Reaction Monitoring (TLC/LCMS):

Visualization: The compound is not strongly UV active (lacks aromatic rings). Use Iodine

stain or Dragendorff’s reagent (stains tertiary amines orange).

Quenching: Upon reaction completion, quench excess chloroacetamide with cysteine or

glutathione before workup to prevent operator exposure to the active warhead.

Disposal
Dissolve in a combustible solvent.

Add an excess of nucleophile (e.g., Ethanolamine) to consume the reactive chlorine.

Incinerate in a chemical incinerator equipped with an afterburner and scrubber (to handle

Nitrogen Oxides and HCl gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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